Cas no 22411-41-2 (1-({6-[(1-cyanocyclohexyl)amino]hexyl}amino)cyclohexane-1-carbonitrile)

• Product Name: 1-({6-[(1-cyanocyclohexyl)amino]hexyl}amino)cyclohexane-1-carbonitrile
• CAS No: 22411-41-2
• MF: C₂₀H₃₄N₄
• MW: 330.510764598846
• CID: 291165
• PubChem ID: 3703116
• Update Time: 2025-04-19

1-({6-[(1-cyanocyclohexyl)amino]hexyl}amino)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1,1'-(1,6-hexanediyldiimino)bis- (9CI)
• 1-({6-[(1-CYANOCYCLOHEXYL)AMINO]-HEXYL}AMINO)CYCLOHEXANECARBONITRILE
• 1-[6-[(1-cyanocyclohexyl)amino]hexylamino]cyclohexane-1-carbonitrile
• 1,1'-(hexane-1,6-diyldiimino)dicyclohexanecarbonitrile
• 1-({6-[(1-cyanocyclohexyl)amino]hexyl}amino)cyclohexane-1-carbonitrile
• AKOS001058371
• Z56968893
• EN300-07378
• 1,1'-(Hexane-1,6-diyldiazanediyl)di(cyclohexane-1-carbonitrile)
• 22411-41-2
• 1,1'-(hexane-1,6-diylbis(azanediyl))dicyclohexanecarbonitrile
• CCG-358105
• F0486-1733
• DTXSID80395264

• Inchi： 1S/C20H34N4/c21-17-19(11-5-3-6-12-19)23-15-9-1-2-10-16-24-20(18-22)13-7-4-8-14-20/h23-24H,1-16H2
• InChI Key： QUSSISKJJOVLJS-UHFFFAOYSA-N
• SMILES： N(CCCCCCNC1(C#N)CCCCC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 332.29428
• Monoisotopic Mass: 330.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 525.2°Cat760mmHg
• Flash Point: 271.5°C
• Refractive Index: 1.516
• PSA: 80.8